Cas no 1049446-22-1 (2-(4-fluorophenyl)-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}acetamide)

• Product Name: 2-(4-fluorophenyl)-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}acetamide
• CAS No: 1049446-22-1
• MF: C₂₁H₂₆FN₃O₂
• MW: 371.44844865799
• CID: 6576440
• PubChem ID: 42266374
• Update Time: 2025-06-14

2-(4-fluorophenyl)-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}acetamide
• F5264-0148
• AKOS024504122
• 2-(4-fluorophenyl)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}acetamide
• 1049446-22-1
• 2-(4-fluorophenyl)-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]acetamide
• 2-(4-fluorophenyl)-N-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)acetamide

• Inchi： 1S/C21H26FN3O2/c1-27-20-8-6-19(7-9-20)25-14-12-24(13-15-25)11-10-23-21(26)16-17-2-4-18(22)5-3-17/h2-9H,10-16H2,1H3,(H,23,26)
• InChI Key： IOHHZGLBAJIPDX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(NCCN1CCN(C2C=CC(=CC=2)OC)CC1)=O

Computed Properties

• Exact Mass: 371.20090524g/mol
• Monoisotopic Mass: 371.20090524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(4-fluorophenyl)-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}acetamide

Comprehensive Overview of 2-(4-fluorophenyl)-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}acetamide (CAS No. 1049446-22-1)

2-(4-fluorophenyl)-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}acetamide, with the CAS number 1049446-22-1, is a synthetic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a fluorophenyl group and a methoxyphenylpiperazine moiety, making it a subject of interest for its potential therapeutic applications. Researchers are particularly intrigued by its structural similarity to compounds that interact with neurotransmitter receptors, which could pave the way for novel treatments in neurological disorders.

The compound's molecular structure is characterized by a piperazine ring linked to an acetamide group, which is further substituted with a 4-fluorophenyl unit. This configuration is often associated with enhanced bioavailability and binding affinity to target proteins. Recent studies have explored its potential role in modulating serotonin and dopamine receptors, aligning with current trends in mental health research and the search for safer alternatives to traditional psychotropic drugs.

In the context of drug discovery, 1049446-22-1 has been investigated for its pharmacokinetic properties, including metabolic stability and blood-brain barrier penetration. These attributes are critical for developing central nervous system (CNS) therapeutics, a hot topic in modern pharmacology. The compound's fluorine substitution is also noteworthy, as it often improves lipophilicity and metabolic resistance, key factors in optimizing drug candidates.

Another area of interest is the compound's potential application in personalized medicine. With the rise of AI-driven drug design and computational chemistry, researchers are leveraging tools like molecular docking to predict how 2-(4-fluorophenyl)-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}acetamide interacts with specific protein targets. This approach aligns with the growing demand for precision therapeutics and tailored treatment regimens, which dominate current discussions in biomedical innovation.

From a synthetic chemistry perspective, the compound's piperazine-ethylacetamide backbone offers versatility for structural modifications. This flexibility is highly valued in medicinal chemistry, where slight alterations can significantly impact drug efficacy and safety profiles. The inclusion of a methoxyphenyl group further enhances its potential as a scaffold for designing selective receptor modulators, a strategy frequently explored in GPCR-targeted drug development.

Environmental and sustainability considerations are also relevant when discussing 1049446-22-1. The pharmaceutical industry is increasingly focused on green chemistry principles, and this compound's synthetic pathway has been evaluated for atom economy and waste reduction. Such analyses resonate with broader societal concerns about sustainable drug manufacturing and eco-friendly processes.

In summary, 2-(4-fluorophenyl)-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}acetamide represents a compelling case study in modern pharmaceutical research. Its multifaceted properties—ranging from receptor interaction to synthetic adaptability—make it a valuable candidate for further investigation. As the scientific community continues to explore its applications, this compound may contribute to advancements in CNS disorders, precision medicine, and sustainable drug design.